Cas no 21175-64-4 (Benzyl-a,a-d2 Alcohol)

Benzyl-a,a-d2 Alcohol Properties

Names and Identifiers

• Benzenemethan-d2-ol
• Benzyl alcohol-alpha,alpha-d2
• dideuterio(phenyl)methanol
• DTXSID40480286
• SCHEMBL1331213
• Benzyl alcohol-alpha,alpha-d2, 98 atom % D
• AT24168
• 21175-64-4
• CS-0527157
• phenylmethan-d2-ol
• phenyl(?H?)methanol
• HY-W450789S
• dideutero(phenyl)methanol
• Benzyl alcohol- alpha , alpha -d2
• J-013903
• Benzyl-?,?-d2 Alcohol
• Phenyl(2H2)methanol
• BENZYL-ALPHA,ALPHA-D2 ALCOHOL
• Benzyl-a,a-d2 alcohol (6CI, 7CI, 8CI); 1,1-d2-Phenylmethanol; [a,a-2H2]Benzyl alcohol; Benzenemethanol-a,a-d2; a,a-Dideuteriobenzyl alcohol
• DA-56800
• +Expand

• MDL： MFCD00084124
• InChIKey： WVDDGKGOMKODPV-NCYHJHSESA-N
• Inchi： InChI=1S/C7H8O/c8-6-7-4-2-1-3-5-7/h1-5,8H,6H2/i6D2
• SMILES： [2H]C(C1C=CC=CC=1)([2H])O

Computed Properties

• Exact Mass: 110.070068366g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 110.070068366g/mol
• Heavy Atom Count: 8
• Complexity: 55.4
• Isotope Atom Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 1.17890
• PSA: 20.23000
• Refractive Index: n20/D 1.5388(lit.)
• Boiling Point: 203-205 °C(lit.)
• Melting Point: -16--13 °C(lit.)
• Flash Point: 101 °C
• Color/Form: solid
• Solubility: Not determined
• Density: 1.065 g/mL at 25 °C